N-(1,1-dioxothiolan-3-yl)-[1,2,4]triazolo[4,3-a]pyrazin-8-amine

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-[1,2,4]triazolo[4,3-a]pyrazin-8-amine
• InChI: InChI=1S/C9H11N5O2S/c15-17(16)4-1-7(5-17)12-8-9-13-11-6-14(9)3-2-10-8/h2-3,6-7H,1,4-5H2,(H,10,12)
• InChI Key: QDAZEJDJOKZXQW-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC2=NC=CN3C2=NN=C3
• Molecular Formula: C9H11N5O2S
• Molecular Weight: 253.28 g/mol

Description

N-(1,1-dioxothiolan-3-yl)-[1,2,4]triazolo[4,3-a]pyrazin-8-amine, also known as DTZP, is a chemical compound that has been widely studied for its potential therapeutic applications. In

Mechanism of Action

The mechanism of action of N-(1,1-dioxothiolan-3-yl)-[1,2,4]triazolo[4,3-a]pyrazin-8-amine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression and cell growth. This compound has also been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell growth and proliferation, and the reduction of oxidative stress and inflammation. This compound has also been shown to have antitumor activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,1-dioxothiolan-3-yl)-[1,2,4]triazolo[4,3-a]pyrazin-8-amine in lab experiments is its potent antitumor activity, which makes it a promising candidate for cancer treatment. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(1,1-dioxothiolan-3-yl)-[1,2,4]triazolo[4,3-a]pyrazin-8-amine, including the development of more efficient synthesis methods, the exploration of its potential therapeutic applications in other fields of medicine, and the investigation of its mechanism of action at the molecular level. Additionally, the development of more soluble derivatives of this compound could improve its potential for in vivo applications.

Synthesis Methods

N-(1,1-dioxothiolan-3-yl)-[1,2,4]triazolo[4,3-a]pyrazin-8-amine can be synthesized through a multistep reaction process that involves the use of various reagents and catalysts. The first step involves the reaction of 2-cyanopyrazine with thionyl chloride to form 2-chloropyrazine. This is followed by the reaction of 2-chloropyrazine with sodium azide to form 2-azidopyrazine. The next step involves the reaction of 2-azidopyrazine with 1,3-dithiol-2-one to form this compound.

Scientific Research Applications

N-(1,1-dioxothiolan-3-yl)-[1,2,4]triazolo[4,3-a]pyrazin-8-amine has been studied for its potential therapeutic applications in various fields of medicine, including cancer treatment and neurological disorders. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In neurological disorders, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.